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Compound of Interest

Compound Name: Beryllium dibromide

CAS No.: 7787-46-4

Cat. No.: B1605763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Beryllium bromide (BeBr₂) is a highly hygroscopic and toxic inorganic compound that serves as

a potent Lewis acid.[1] Its reactivity and sensitivity to air and moisture necessitate handling

under a strictly controlled inert atmosphere to prevent decomposition and ensure experimental

reproducibility and user safety.[1][2] These application notes provide detailed protocols for the

safe and effective manipulation of BeBr₂ using standard inert atmosphere techniques, namely

gloveboxes and Schlenk lines. Adherence to these protocols is critical due to the carcinogenic

nature of beryllium compounds.[3][4]

Properties of Beryllium Bromide
A summary of the key physical and chemical properties of BeBr₂ is provided in the table below

for easy reference.
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Property Value Reference

Chemical Formula BeBr₂ [1]

Molar Mass 168.820 g/mol [1][5]

Appearance
Colorless to white crystalline

solid
[1][2]

Density 3.465 g/cm³ (at 20 °C) [1][2]

Melting Point 508 °C (946 °F; 781 K) [1]

Boiling Point 520 °C (968 °F; 793 K) [1]

Solubility

Highly soluble in water,

ethanol, diethyl ether, and

pyridine. Insoluble in benzene.

[1][6]

Hygroscopicity Very hygroscopic.[1][7]

Reactivity

Reacts with water and moist

air.[1][2] It is a strong Lewis

acid.[1]

Safety Precautions
Extreme caution must be exercised when handling beryllium bromide due to its high toxicity.

Toxicity: Beryllium compounds are toxic if inhaled or ingested and are classified as human

carcinogens.[1][3][4] Inhalation can lead to chronic beryllium disease (CBD), a serious lung

condition.[8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and compatible gloves (e.g., neoprene, rubber, or nitrile).[9]

Containment: All manipulations of solid BeBr₂ should be performed within a certified fume

hood, glovebox, or using Schlenk line techniques to prevent inhalation of dust particles.[4]

[10]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Beryllium_bromide
https://en.wikipedia.org/wiki/Beryllium_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Beryllium-bromide
https://en.wikipedia.org/wiki/Beryllium_bromide
https://www.webqc.org/compound-BeBr2-BeBr2.html
https://en.wikipedia.org/wiki/Beryllium_bromide
https://www.webqc.org/compound-BeBr2-BeBr2.html
https://en.wikipedia.org/wiki/Beryllium_bromide
https://en.wikipedia.org/wiki/Beryllium_bromide
https://en.wikipedia.org/wiki/Beryllium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=385
https://en.wikipedia.org/wiki/Beryllium_bromide
https://www.bionity.com/en/encyclopedia/Beryllium_bromide.html
https://en.wikipedia.org/wiki/Beryllium_bromide
https://www.webqc.org/compound-BeBr2-BeBr2.html
https://en.wikipedia.org/wiki/Beryllium_bromide
https://en.wikipedia.org/wiki/Beryllium_bromide
https://www.chemistryviews.org/details/news/11073058/Simple_Synthesis_of_Beryllium_Halides/
https://www.researchgate.net/publication/369126880_Handling_Beryllium_the_Safe_Way
https://www.osha.gov/sites/default/files/publications/OSHA3821.pdf
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://www.researchgate.net/publication/369126880_Handling_Beryllium_the_Safe_Way
https://pubs.acs.org/doi/10.1021/acs.chas.3c00003
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal: All beryllium-containing waste must be disposed of as hazardous waste

according to institutional and local regulations.[11][12] This includes contaminated

consumables such as gloves, wipes, and pipette tips.

Spill Management: In case of a spill, avoid creating dust. For non-hydrolyzable spills, an

industrial vacuum cleaner with a HEPA filter can be used. For hydrolyzable compounds like

BeBr₂, gently mist the spill with water to bind the particles, then absorb with wet wipes.[10]

All spill cleanup materials must be disposed of as hazardous waste.

Experimental Protocols
Glovebox Technique
Gloveboxes provide a sealed environment with a continuously purified inert atmosphere

(typically argon or nitrogen), maintaining very low levels of oxygen and moisture (<1 ppm).[13]

This is the preferred method for handling highly air- and moisture-sensitive solids like BeBr₂.

Protocol for Weighing and Dispensing BeBr₂ in a Glovebox:

Preparation: Ensure all necessary glassware, spatulas, and containers are brought into the

glovebox antechamber and properly evacuated and refilled with the glovebox atmosphere at

least three times. This includes the BeBr₂ container, a tared vial for weighing, and any

solvents or other reagents.

Atmosphere Check: Before starting, confirm that the glovebox oxygen and moisture levels

are below 1 ppm.

Transfer: Inside the glovebox, carefully open the primary container of BeBr₂.

Weighing: Using a clean, dry spatula, transfer the desired amount of BeBr₂ to the tared vial

on a balance located inside the glovebox.

Sealing: Immediately and securely seal both the primary BeBr₂ container and the vial

containing the weighed portion.

Dissolution (if required): If a solution is to be prepared, add a stir bar to a clean, dry flask.

Add the weighed BeBr₂ to the flask, followed by the desired anhydrous solvent. Seal the

flask and stir until dissolved.
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Removal from Glovebox: To remove the prepared sample, place it in the antechamber,

evacuate, and refill with an inert gas. The flask should be sealed with a septum or a greased

glass stopper for transfer.

Antechamber

Glovebox (Inert Atmosphere) Antechamber

Place Materials in Antechamber Evacuate/Refill Cycle (3x) Transfer Materials into Glovebox

Weigh BeBr₂ Prepare Solution (Optional) Seal Container Place Sealed Sample in Antechamber Evacuate/Refill Cycle (3x) Remove Sample from Antechamber

Click to download full resolution via product page

Caption: Workflow for handling BeBr₂ in a glovebox.

Schlenk Line Technique
A Schlenk line is a dual-manifold system that allows for the manipulation of air-sensitive

compounds under a flow of inert gas (nitrogen or argon) or under vacuum.[14] This technique is

suitable for reactions and manipulations in solution.

Protocol for Preparing a Solution of BeBr₂ using a Schlenk Line:

Glassware Preparation: All glassware (e.g., Schlenk flask, addition funnel) must be

thoroughly dried in an oven (e.g., at 150 °C overnight) and allowed to cool under a stream of

inert gas or in a desiccator.[13]

Assembling the Apparatus: Assemble the glassware on the Schlenk line while flushing with

inert gas. A stir bar should be placed in the reaction flask.

Purging the System: The assembled apparatus must be subjected to at least three evacuate-

refill cycles to remove atmospheric gases and moisture.[14] Each cycle involves evacuating

the flask using the vacuum manifold and then refilling it with inert gas from the gas manifold.
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Transfer of BeBr₂: In a glovebox or glove bag, quickly weigh the required amount of BeBr₂

into the prepared Schlenk flask. Seal the flask. If a glovebox is unavailable, a positive

pressure of inert gas should be maintained during a rapid transfer under a fume hood.

Solvent Addition: Anhydrous solvent is then transferred to the Schlenk flask via a cannula or

a gas-tight syringe under a positive pressure of inert gas.

Dissolution: Stir the mixture until the BeBr₂ is completely dissolved. The resulting solution

can then be used for subsequent reactions.

Assemble Dry Glassware on Schlenk Line

Perform Evacuate-Refill Cycles (3x)

Add BeBr₂ to Flask
(under positive inert gas pressure)

Transfer Anhydrous Solvent
(via cannula or syringe)

Stir to Dissolve

Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a BeBr₂ solution using a Schlenk line.
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Compatible Materials
When working with BeBr₂, it is important to use materials that are compatible to avoid

contamination and unwanted reactions.

Glassware: Borosilicate glassware is generally suitable for handling and storing BeBr₂ and

its solutions.

Spatulas: Stainless steel or PTFE-coated spatulas are recommended for transferring solid

BeBr₂.

Grease: Due to the high Lewis acidity of beryllium compounds, siloxane-based grease

should be avoided.[10] Hydrocarbon-based greases are a suitable alternative for sealing

joints.

Solvents: Ensure all solvents are rigorously dried and deoxygenated before use. Common

compatible solvents include diethyl ether and pyridine.[1][6] Chlorinated solvents should be

avoided as they can react with BeBr₂.[15]

Conclusion
The successful handling of Beryllium Bromide is contingent upon the meticulous application of

inert atmosphere techniques and stringent adherence to safety protocols. Both glovebox and

Schlenk line methods, when executed correctly, provide the necessary environment to work

with this highly reactive and toxic compound. Researchers must be thoroughly trained in these

techniques and fully aware of the hazards associated with beryllium compounds before

commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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